Cas no 1781432-57-2 (1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester
• CAS No: 1781432-57-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD32696250
• CID: 4784604
• Update Time: 2025-05-25

1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester

• MDL： MFCD32696250
• Inchi： 1S/C11H11NO3/c1-12-6-7(11(14)15-2)10-8(12)4-3-5-9(10)13/h3-6,13H,1-2H3
• InChI Key： LODQHSCHFAJMRD-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(O)=CC=C2)C(C(OC)=O)=C1

Additional information on 1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester

1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester (CAS No. 1781432-57-2)

The compound 1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester (CAS No. 1781432-57-2) is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic compounds known for their aromaticity and diverse biological activities. The structure of this molecule includes an indole ring system, a carboxylic acid group at position 3, a hydroxyl group at position 4, and a methyl ester substituent at position 1. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The presence of the indole ring in this compound makes it a promising candidate for exploring its potential as a bioactive agent. Researchers have shown interest in modifying the substituents on the indole ring to enhance its pharmacokinetic properties, such as solubility, bioavailability, and stability. For instance, the methyl ester group in this compound may play a role in improving its lipid solubility, which is crucial for drug delivery across biological membranes.

The synthesis of 1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester involves a series of well-established organic reactions. The starting material is typically an indole derivative, which undergoes oxidation or substitution reactions to introduce the hydroxyl and methyl ester groups. The exact synthetic pathway may vary depending on the desired regioselectivity and stereochemistry of the product. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its structure resembles certain natural products and bioactive molecules, making it a valuable tool for studying molecular interactions and designing new drugs. For example, researchers have explored its ability to inhibit specific enzymes or receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit anti-inflammatory or antioxidant properties, which could be further investigated for therapeutic applications.

Moreover, the methyl ester functionality in this compound makes it amenable to further chemical modifications. For instance, hydrolysis of the ester group under basic or acidic conditions can yield the corresponding carboxylic acid derivative, which may have different biological profiles. This versatility in chemical transformation underscores the importance of studying such compounds in depth.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester is essential for ensuring sustainable practices in chemical synthesis and disposal. Recent advancements in green chemistry have emphasized the development of eco-friendly methods for synthesizing such compounds while minimizing waste and energy consumption.

In conclusion, 1H-Indole-3-carboxylic acid, 4-hydroxy-1-methyl-, methyl ester (CAS No. 1781432-57-2) is a versatile organic compound with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it a valuable subject for further research into its biological activities and applications. By leveraging cutting-edge methodologies and interdisciplinary approaches, scientists can unlock new insights into this compound's properties and harness its potential for advancing medical science.